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Compound of Interest

Compound Name: UniPR1449

Cat. No.: B12377551

A comprehensive search has yielded no specific information on a compound or technology
designated "UniPR1449" in the context of high-throughput screening (HTS). Despite extensive
queries, publicly available scientific literature and databases do not contain references to a
molecule or method with this identifier. Therefore, the creation of detailed application notes and
protocols as requested is not possible at this time.

The search for "UniPR1449" and its potential applications in HTS did not return any relevant
results. The search results were broad, covering various aspects of HTS methodologies,
including:

The development of a non-radiolabelled assay for screening antimalarial compounds.[1]

A fluorescence polarization-based HTS assay to identify inhibitors of Neisseria gonorrhoeae
Penicillin-Binding Protein 2.[2]

An ultra-high-throughput screening system for horseradish peroxidase using a cell sorter.[3]

General information on HTS courses, facilities, and compound libraries.[4][5]

None of these results, nor any other resources identified, provided any data, experimental
protocols, or described signaling pathways associated with a substance or technology named
"UniPR1449." The identifier "UniPR1449" did not correspond to any known drug, chemical
probe, or biological reagent within the scope of the search. One search result referenced a

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12377551?utm_src=pdf-interest
https://www.benchchem.com/product/b12377551?utm_src=pdf-body
https://www.benchchem.com/product/b12377551?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12128052/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0044918
https://pubmed.ncbi.nlm.nih.gov/25993095/
https://innocore-project.eu/courses/course-hts/
https://medschool.cuanschutz.edu/colorado-cancer-center/research/shared-resources/drug-discovery-and-development/hts-hcs-discovery
https://www.benchchem.com/product/b12377551?utm_src=pdf-body
https://www.benchchem.com/product/b12377551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

gene with a similar numerical identifier, but this was for an uncharacterized protein and
unrelated to the user's request.[6]

Without any foundational information on what UniPR1449 is, its mechanism of action, or its
intended biological target, the generation of the requested detailed application notes, protocols,
and visualizations is unachievable. The core requirements of data presentation, experimental
methodologies, and pathway diagrams are entirely dependent on the existence of primary
research or documentation for the specified topic, which appears to be non-existent in the
public domain.

It is recommended that the user verify the identifier "UniPR1449" for any potential
typographical errors or alternative designations. Should a corrected or different identifier be
available, a new search can be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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